Cas no 2171145-49-4 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobut-2-enoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobut-2-enoic acid
• CAS No: 2171145-49-4
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5958306
• PubChem ID: 165808299
• Update Time: 2025-07-15

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobut-2-enoic acid
• EN300-1488608
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]but-2-enoic acid
• 2171145-49-4

• Inchi： 1S/C25H28N2O5/c1-2-3-13-22(24(30)26-15-8-14-23(28)29)27-25(31)32-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-12,14,21-22H,2-3,13,15-16H2,1H3,(H,26,30)(H,27,31)(H,28,29)/b14-8+/t22-/m0/s1
• InChI Key： XZFKXYUBJOJSDJ-GXUSPISNSA-N
• SMILES： O(C(N[C@H](C(NC/C=C/C(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobut-2-enoic acid

Introduction to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobut-2-enoic Acid (CAS No. 2171145-49-4)

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobut-2-enoic acid, with the CAS number 2171145-49-4, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable tool in the development of novel therapeutic agents and biochemical probes.

The molecular structure of this compound features a complex arrangement of functional groups, including an amino group, a carboxylic acid group, and a fluorenylmethoxycarbonyl (Fmoc) moiety. The presence of these groups contributes to its versatility, enabling applications in various areas such as drug synthesis, enzyme inhibition studies, and molecular recognition technologies. The stereochemical configuration at the second carbon atom, specifically the (2S) configuration, is crucial for its biological activity and interactions with target proteins.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The enantiomeric purity of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobut-2-enoic acid is essential for ensuring the efficacy and safety of drugs derived from it. Advances in synthetic methodologies have allowed for the efficient production of high-purity enantiomers, which are critical for clinical trials and commercial drug formulations.

The fluorenylmethoxycarbonyl (Fmoc) group in the compound's structure plays a pivotal role in its utility as a building block for peptide synthesis. Fmoc chemistry is widely employed in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions. This makes 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobut-2-enoic acid a valuable intermediate in the construction of complex peptide-based therapeutics.

Recent studies have highlighted the potential of this compound in modulating biological pathways associated with inflammation and neurodegeneration. Researchers have investigated its interactions with enzymes such as matrix metalloproteinases (MMPs) and caspases, which are implicated in various disease processes. The ability of this compound to inhibit these enzymes suggests its therapeutic potential in conditions like osteoarthritis and Alzheimer's disease.

The butenedioic acid moiety in the molecule contributes to its ability to act as a Michael acceptor, facilitating reactions with nucleophiles such as thiols and amines. This property is particularly useful in biochemical assays where covalent labeling of target proteins is required for structural elucidation or functional characterization.

From a synthetic chemistry perspective, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobut-2-enoic acid serves as a versatile intermediate for constructing more complex molecules. Its structural features allow for further derivatization, enabling the creation of libraries of compounds with tailored biological activities. High-throughput screening techniques have been employed to identify derivatives with enhanced potency or selectivity against specific targets.

The pharmaceutical industry has shown considerable interest in this compound due to its potential as a precursor for next-generation drugs. Collaborative efforts between academic researchers and industrial chemists have led to innovative synthetic routes that improve yield and scalability. These advancements are crucial for translating laboratory discoveries into viable therapeutic options for patients worldwide.

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobut-2-enoic acid (CAS No. 2171145-49-4) is a multifaceted compound with significant implications in drug discovery and biochemical research. Its unique structural attributes and functional groups make it an indispensable tool for scientists working on cutting-edge therapeutics. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow even further.